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Compound Name: 5-Methyl-1-heptene

Cat. No.: B083755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the chemical and physical properties of 5-
Methyl-1-heptene, a valuable building block in organic synthesis. The document outlines its

molecular formula, molecular weight, and other key physicochemical characteristics.

Furthermore, it presents a summary of common synthetic approaches and analytical

methodologies, tailored for a scientific audience. This guide is intended to serve as a

comprehensive resource for researchers and professionals engaged in chemical synthesis and

drug development, offering foundational data and procedural insights.

Introduction
5-Methyl-1-heptene is an aliphatic, unsaturated hydrocarbon. Its structure, featuring both a

terminal double bond and a chiral center, makes it a versatile intermediate in the synthesis of

more complex molecules. It is recognized for its applications as a starting material in the

production of various chemicals, including those relevant to the pharmaceutical and fragrance

industries. This guide aims to consolidate the essential technical information regarding 5-
Methyl-1-heptene to support its effective utilization in research and development.
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A summary of the key physicochemical properties of 5-Methyl-1-heptene is presented in Table

1. This data is crucial for its handling, storage, and application in chemical reactions.

Table 1: Physicochemical Properties of 5-Methyl-1-heptene

Property Value Reference(s)

Molecular Formula C₈H₁₆

Molecular Weight 112.21 g/mol

CAS Number 13151-04-7

Density 0.719 g/cm³

Boiling Point 112.4 °C at 760 mmHg

Melting Point -103.01 °C (estimate)

Refractive Index 1.411

Flash Point 15.5 °C

Vapor Pressure 25.7 mmHg at 25 °C

Synthesis of 5-Methyl-1-heptene
The synthesis of 5-Methyl-1-heptene can be achieved through established organic chemistry

reactions that are adept at forming carbon-carbon bonds and introducing unsaturation. Two

prominent methods are the Grignard reaction and the Wittig reaction.

Grignard Reaction Approach
A viable synthetic route to 5-Methyl-1-heptene involves the coupling of a Grignard reagent with

an appropriate allyl halide. Specifically, the reaction of 3-methylbutylmagnesium bromide with

allyl bromide would yield the target compound.

Experimental Protocol: Grignard Reaction (General Procedure)

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings (1.2
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equivalents) are placed. A small crystal of iodine can be added to activate the magnesium

surface. Anhydrous diethyl ether is added to cover the magnesium. A solution of 3-methyl-1-

bromobutane (1.0 equivalent) in anhydrous diethyl ether is added dropwise from the

dropping funnel. The reaction is initiated with gentle heating and then maintained at a gentle

reflux by the rate of addition. After the addition is complete, the mixture is stirred for an

additional 30-60 minutes to ensure the complete formation of 3-methylbutylmagnesium

bromide.

Coupling Reaction: The Grignard reagent solution is cooled in an ice bath. A solution of allyl

bromide (1.0 equivalent) in anhydrous diethyl ether is added dropwise. The reaction mixture

is then allowed to warm to room temperature and stirred for several hours.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate, and filtered.

Purification: The solvent is removed by rotary evaporation, and the crude product is purified

by fractional distillation to yield 5-Methyl-1-heptene.

Wittig Reaction Approach
The Wittig reaction provides an alternative pathway for the synthesis of 5-Methyl-1-heptene.

This method involves the reaction of an aldehyde with a phosphorus ylide. For the synthesis of

5-Methyl-1-heptene, the reaction would be between pentanal and

methylenetriphenylphosphorane.

Experimental Protocol: Wittig Reaction (General Procedure)

Preparation of the Ylide: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or

argon), methyltriphenylphosphonium bromide (1.1 equivalents) is suspended in anhydrous

tetrahydrofuran (THF). The suspension is cooled to 0 °C, and a strong base such as n-

butyllithium (1.0 equivalent) is added dropwise, resulting in the formation of the orange-red

colored ylide, methylenetriphenylphosphorane.

Reaction with Aldehyde: A solution of pentanal (1.0 equivalent) in anhydrous THF is added

dropwise to the ylide solution at 0 °C. The reaction mixture is then allowed to warm to room
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temperature and stirred for several hours, during which the color of the ylide disappears.

Work-up: The reaction is quenched by the addition of water. The mixture is extracted with a

nonpolar solvent such as pentane. The organic extracts are combined, washed with brine,

and dried over anhydrous sodium sulfate.

Purification: The solvent is removed by rotary evaporation. The byproduct,

triphenylphosphine oxide, is often removed by crystallization from a nonpolar solvent or by

column chromatography. The resulting liquid is then purified by fractional distillation to afford

5-Methyl-1-heptene.

Analytical Characterization
The identity and purity of synthesized 5-Methyl-1-heptene are typically confirmed using a

combination of chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for both the separation and identification of volatile compounds like 5-
Methyl-1-heptene.

To cite this document: BenchChem. [5-Methyl-1-heptene: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083755#molecular-weight-and-formula-of-5-methyl-
1-heptene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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